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Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419 Get Quote

Essential Safety and Handling Guide for 2-
Pentadecanone
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

2-Pentadecanone, ensuring the well-being of researchers, scientists, and drug development

professionals. Adherence to these procedural guidelines is essential for maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions
While 2-Pentadecanone is not classified as a hazardous substance under the 2012 OSHA

Hazard Communication Standard, observing standard laboratory safety protocols is paramount

to minimize exposure and ensure safe handling.[1][2][3]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber, Nitrile, or

specialized "Keto-Handler"

gloves are recommended).[4]

[5][6]

To prevent skin contact. Butyl

rubber and specialized gloves

offer superior protection

against ketones.[5][6]

Eye Protection
Chemical safety goggles or

glasses.

To protect eyes from potential

splashes.

Skin and Body Laboratory coat.
To protect skin and clothing

from accidental spills.

Respiratory

Not generally required under

normal, well-ventilated

conditions.[1]

Use a fume hood if there is a

risk of generating dust or

aerosols.

General Handling Procedures:

Ensure adequate ventilation in the work area.[2]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale.[1]

Wash hands thoroughly after handling.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Emergency First Aid Procedures
In the event of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[1]

Seek medical attention if irritation persists.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] Remove

contaminated clothing.

Inhalation
Move to fresh air.[1] If symptoms occur, seek

medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Do NOT induce vomiting.

Seek medical attention if you feel unwell.

Spill and Disposal Management
Proper containment and disposal of 2-Pentadecanone are crucial to prevent environmental

contamination and maintain a safe laboratory.

Spill Response:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: Use absorbent materials to contain the spill.

Clean-up: Carefully collect the absorbed material and place it in a designated, sealed

container for disposal.

Disposal Plan:

Waste Collection: Collect all 2-Pentadecanone waste, including contaminated materials, in a

designated and clearly labeled "Non-halogenated Organic Waste" container.[7]

Storage: Store the waste container in a well-ventilated area, away from incompatible

materials.
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Professional Disposal: Arrange for the disposal of the chemical waste through your

institution's licensed hazardous waste management service.[7]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone

or ethanol). Allow the container to air dry completely before disposal. Deface or remove all

labels.[8]

Operational Workflow
The following diagram illustrates the standard operating procedure for handling and disposing

of 2-Pentadecanone in a laboratory setting.

Preparation Handling Cleanup & Disposal

Don PPE Prepare WorkspaceProceed Measure/Weigh 2-PentadecanoneProceed Perform ExperimentProceed Collect WasteComplete Clean WorkspaceProceed Doff PPEProceed Dispose of WasteFinal Step

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 2-Pentadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. synerzine.com [synerzine.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. FrogWear® Keto-Handler Plus Solvent Resistant Unsupported Gloves with a Smooth
Finish | Champion Safety [champsafety.com]

5. shop.dqeready.com [shop.dqeready.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body-img
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0934714&productDescription=2-PENTADECANONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1644%20SDS%20(US-English).pdf
https://static.cymitquimica.com/products/04/pdf/sds-C15973802.pdf
https://champsafety.com/products/Safety-Gloves/Unsupported-Gloves/sku/411
https://champsafety.com/products/Safety-Gloves/Unsupported-Gloves/sku/411
https://shop.dqeready.com/public-safety/personal-protective-equipment/chemical-resistant-gloves/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Gloves, Butyl Rubber | Flinn Scientific [flinnsci.com]

7. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

8. odu.edu [odu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Pentadecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165419#personal-protective-equipment-for-handling-
2-pentadecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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